Cas no 1820717-35-8 (Azido-PEG1-CH2CO2-t-butyl Ester)

Azido-PEG1-CH2CO2-t-butyl Ester is a versatile bifunctional linker featuring an azide group and a protected carboxylic acid (t-butyl ester). The azide enables efficient click chemistry reactions, such as CuAAC, for conjugation with alkyne-containing molecules, while the t-butyl ester provides stability under basic conditions and can be deprotected to yield a free carboxylate for further functionalization. The short PEG spacer enhances solubility and reduces steric hindrance, facilitating efficient bioconjugation. This compound is particularly useful in peptide synthesis, polymer chemistry, and bioconjugation applications where controlled reactivity and orthogonal protection strategies are required. Its stability and selective reactivity make it a valuable tool for constructing complex molecular architectures.
Azido-PEG1-CH2CO2-t-butyl Ester structure
1820717-35-8 structure
Product Name:Azido-PEG1-CH2CO2-t-butyl Ester
CAS No:1820717-35-8
MF:C8H15N3O3
MW:201.223001718521
CID:3044597
PubChem ID:77078261
Update Time:2025-06-07

Azido-PEG1-CH2CO2-t-butyl Ester Chemical and Physical Properties

Names and Identifiers

    • Azido-PEG1-CH2CO2-t-Bu
    • Azido-PEG1-CH2CO2tBu
    • Azido-PEG1-CH2CO2-t-butyl ester
    • tert-Butyl 2-(2-azidoethoxy)acetate
    • Azido-PEG1-t-butyl acetate
    • CAS_1820717-35-8
    • Azido-PEG1-C1-Boc
    • Azido-PEG1-CH2CO2-t-Bu,Azido-PEG1-CH2CO2-t-butyl Ester
    • Azido-PEG1-CH2COOtBu
    • BS-31683
    • VXC71735
    • LCZC2645
    • AKOS040741215
    • Azido-PEG1-CH2CO2-tBu
    • BP-22060
    • DA-50878
    • CS-0115563
    • D84671
    • MFCD27635154
    • 1820717-35-8
    • HY-140792
    • Azido-PEG1-CH2CO2-t-butyl Ester
    • Inchi: 1S/C8H15N3O3/c1-8(2,3)14-7(12)6-13-5-4-10-11-9/h4-6H2,1-3H3
    • InChI Key: VYUUTJWBKOGROL-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)COCCN=[N+]=[N-]

Computed Properties

  • Exact Mass: 201.11134135g/mol
  • Monoisotopic Mass: 201.11134135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 49.9Ų

Experimental Properties

  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • Vapor Pressure: Not available

Azido-PEG1-CH2CO2-t-butyl Ester Security Information

Azido-PEG1-CH2CO2-t-butyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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